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Compound of Interest

Compound Name: Propyl isovalerate

Cat. No.: B1210305

For Researchers, Scientists, and Drug Development Professionals

Introduction

Propyl isovalerate (CAS No. 557-00-6) is a fatty acid ester recognized for its potent, fruity
aroma.[1] Chemically, it is propyl 3-methylbutanoate. This document provides detailed
application notes and protocols for the use of propyl isovalerate in fragrance formulations,
intended for professionals in research, development, and quality control. Its characteristic
sweet, apple-like, and slightly bitter scent makes it a valuable component for creating a variety
of fruit-inspired fragrances.[1][2] Propyl isovalerate is found naturally in fruits such as apples,
bananas, and jackfruit, as well as in Gruyere cheese.[1][3]

Physicochemical Properties and Specifications

Propyl isovalerate is a colorless to pale yellow liquid with a distinct fruity odor.[4] Its key
properties are summarized in the table below for easy reference and comparison. Adherence to
these specifications is crucial for ensuring consistency and quality in fragrance formulations.
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Property Value Reference
Chemical Formula C8H1602 [1]
Molecular Weight 144.21 g/mol [1]
Appearance Colorless to light yellow liquid [1114]
Odor Profile Fruity, sweet, bitter, apple-like [1112]
Boiling Point 155.8 - 157.0 °C at 760 mm 2]
Hg

Density 0.860 - 0.866 g/mL at 20-25 °C  [1][2]
Refractive Index 1.400 - 1.405 at 20 °C [2]
Flash Point 32-44°C [1][4]
Vapor Pressure 2.91 mm/Hg at 25 °C [2]

B Soluble in organic solvents
Solubility _ _ [2][5]
and alcohol; insoluble in water.

Purity (GLC) >98% [4]

FEMA Number 2960 [1]

Olfactory Profile and Applications in Fragrance
Formulation

Propyl isovalerate's versatile fruity character allows for its use in a wide array of fragrance
applications. Its non-specific fruitiness lends itself well to the construction of various fruit
accords, including apple, pear, pineapple, and tropical blends.[3]

Recommended Usage Levels

The concentration of propyl isovalerate in a fragrance concentrate can vary depending on the
desired olfactory effect. A general recommendation for its usage level is up to 8.0% in the
fragrance concentrate.
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Blending and Accord Creation

Creating a realistic fruit fragrance almost always requires a blend of multiple ingredients.[4]
Propyl isovalerate can be effectively combined with other esters, aldehydes, and lactones to
achieve nuanced and complex fruit profiles. For instance, to create a green apple accord, it can
be blended with green notes like cis-3-hexenol. For a sweeter, red apple character, it can be
combined with sweet and jammy notes.

Experimental Protocols
Protocol for Creating a Simple Fruity Accord

This protocol outlines the creation of a basic fruity fragrance accord using propyl isovalerate
as a key component.

Materials:
e Propyl isovalerate

o Other fragrance raw materials (e.g., ethyl acetate for a hint of banana, damascone alpha for
a rosy, apple touch, and a musk for fixation)

o Ethanol (perfumer's grade)
e Glass beakers and stirring rods

 Digital scale (4 decimal places)

Sample vials
Procedure:

» On the digital scale, weigh the desired amounts of each fragrance raw material into a clean
glass beaker, starting with the materials of the highest viscosity.

o A sample formulation could be:

o Propyl Isovalerate: 5.0%
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[e]

Ethyl Acetate: 2.0%

o

Damascone Alpha: 0.5%

[¢]

Galaxolide (musk): 10.0%

[¢]

Hedione (transparent floral): 15.0%

[e]

Iso E Super (woody): 20.0%

Ethanol: 47.5%

o

» Gently stir the mixture with a glass rod until all components are fully dissolved.
o Transfer the resulting fragrance concentrate into a labeled sample vial.

o Allow the accord to mature for at least 48 hours before evaluation to allow the notes to
synergize.

e For evaluation, dip a fragrance strip into the accord and assess the odor profile at different
time intervals (top, middle, and base notes).

Protocol for Stability Testing of a Fragrance Formulation
Containing Propyl Isovalerate

Stability testing is essential to ensure a fragrance maintains its intended character and
appearance over its shelf life.

Equipment:

Climate chamber

UV light cabinet

Refrigerator/Freezer

Glass vials with airtight caps

Procedure:
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Sample Preparation: Prepare the final fragrance formulation (e.g., in an eau de toilette base)
containing propyl isovalerate. Dispense the formulation into multiple labeled glass vials.
Keep a control sample stored in a dark, room-temperature environment.

Accelerated Stability Testing (Heat): Place a set of samples in a climate chamber at an
elevated temperature (e.g., 40°C) for a period of 1 to 3 months.[5] This simulates long-term

aging.

Light Exposure Testing: Expose another set of samples to controlled UV light in a light
cabinet to assess potential discoloration or degradation due to light.[6]

Freeze-Thaw Cycle Testing: Subject a set of samples to repeated cycles of freezing (e.g.,
-10°C for 24 hours) and thawing to room temperature.[6] This evaluates the physical stability
of the fragrance solution.

Evaluation: At regular intervals (e.g., weekly or bi-weekly), evaluate the test samples against
the control for any changes in:

o

Odor: Assess for any deviation from the original scent profile.

[¢]

Color: Observe any changes in color.

o

Clarity: Check for any precipitation or cloudiness.

[e]

pH: Measure the pH of the solution to monitor for chemical changes.

Chemical Analysis (Optional): For a more in-depth analysis, Gas Chromatography-Mass
Spectrometry (GC-MS) can be used to identify and quantify any degradation products or
changes in the chemical composition of the fragrance.[5][7]

Mandatory Visualizations

Workflow for Fragrance Formulation and Stability
Testing
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Caption: Workflow for fragrance development and testing.
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Olfactory Signal Transduction Pathway
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Caption: Simplified olfactory signal transduction pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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